Cas no 208347-68-6 (Benzene, 1,2,3-trimethoxy-5-[(4-methoxyphenyl)ethynyl]-)

• Product Name: Benzene, 1,2,3-trimethoxy-5-[(4-methoxyphenyl)ethynyl]-
• CAS No: 208347-68-6
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1396389
• PubChem ID: 9994841
• Update Time: 2025-04-20

Benzene, 1,2,3-trimethoxy-5-[(4-methoxyphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trimethoxy-5-[(4-methoxyphenyl)ethynyl]-
• 1,2,3-trimethoxy-5-[2-(4-methoxyphenyl)ethynyl]benzene
• STL433316
• 208347-68-6
• 1,2,3-trimethoxy-5-[(4-methoxyphenyl)ethynyl]benzene
• DTXSID70433907
• AKOS016347735
• 1,2,3-TRIMETHOXY-5-[2-(4-METHOXYPHENYL)-1-ETHYNYL]BENZENE
• 1,2,3-Trimethoxy-5-((4-methoxyphenyl)ethynyl)benzene
• XVYOJBGBNUPSIP-UHFFFAOYSA-N
• Benzene, 1,2,3-trimethoxy-5-[2-(4-methoxyphenyl)ethynyl]-
• SCHEMBL18130094

• Inchi： 1S/C18H18O4/c1-19-15-9-7-13(8-10-15)5-6-14-11-16(20-2)18(22-4)17(12-14)21-3/h7-12H,1-4H3
• InChI Key： XVYOJBGBNUPSIP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#CC2C=CC(=CC=2)OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles